Cas no 88310-62-7 (Benzonitrile, 5-chloro-2-hydroxy-3-nitro-)
88310-62-7 structure
Product Name:Benzonitrile, 5-chloro-2-hydroxy-3-nitro-
CAS No:88310-62-7
MF:C7H3ClN2O3
MW:198.563320398331
CID:637869
PubChem ID:71409204
Update Time:2025-04-19
Benzonitrile, 5-chloro-2-hydroxy-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 5-chloro-2-hydroxy-3-nitro-
- 5-chloro-2-hydroxy-3-nitrobenzonitrile
- WLZ3454
- 5-chloro-2-hydroxy-3-nitro-benzonitrile
- G11273
- AKOS040768415
- SCHEMBL16096964
- DTXSID40828962
- 88310-62-7
-
- Inchi: 1S/C7H3ClN2O3/c8-5-1-4(3-9)7(11)6(2-5)10(12)13/h1-2,11H
- InChI Key: YPZASGUTWBNWFJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C#N)C(=C(C=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 197.9832197g/mol
- Monoisotopic Mass: 197.9832197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 89.8Ų
Benzonitrile, 5-chloro-2-hydroxy-3-nitro- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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